Cas no 146076-50-8 (1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI))

1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI) structure
146076-50-8 structure
Product Name:1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI)
CAS No:146076-50-8
MF:C9H6N2
MW:142.157341480255
CID:101347
PubChem ID:57357518
Update Time:2025-04-18

1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI)
    • 1H-Pyrrolo[3,4:3,4]cyclobuta[1,2-b]pyridine(9CI)
    • 6H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine
    • DTXSID60723708
    • 146076-50-8
    • Inchi: 1S/C9H6N2/c1-2-6-7-4-10-5-8(7)9(6)11-3-1/h1-5,10H
    • InChI Key: TWYGRFAOGNYXMW-UHFFFAOYSA-N
    • SMILES: N1C=C2C3=C(C=CC=N3)C2=C1

Computed Properties

  • Exact Mass: 142.053098200g/mol
  • Monoisotopic Mass: 142.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 28.7Ų
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